Cas no 2097932-70-0 (4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}-1'-(2,4,6-trimethylbenzenesulfonyl)-1,4'-bipiperidine)

• Product name: 4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}-1'-(2,4,6-trimethylbenzenesulfonyl)-1,4'-bipiperidine
• CAS No: 2097932-70-0
• MF: C₂₅H₃₂F₃N₃O₃S
• MW: 511.600095748901
• CID: 5477210
• PubChem ID: 126851977

4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}-1'-(2,4,6-trimethylbenzenesulfonyl)-1,4'-bipiperidine Chemical and Physical Properties

Names and Identifiers

• 4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-1'-(2,4,6-trimethylbenzenesulfonyl)-1,4'-bipiperidine
• AKOS032464924
• F3395-1227
• 2097932-70-0
• 5-(trifluoromethyl)-2-[1-[1-(2,4,6-trimethylphenyl)sulfonylpiperidin-4-yl]piperidin-4-yl]oxypyridine
• 4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}-1'-(2,4,6-trimethylbenzenesulfonyl)-1,4'-bipiperidine

• Inchi： 1S/C25H32F3N3O3S/c1-17-14-18(2)24(19(3)15-17)35(32,33)31-12-6-21(7-13-31)30-10-8-22(9-11-30)34-23-5-4-20(16-29-23)25(26,27)28/h4-5,14-16,21-22H,6-13H2,1-3H3
• InChI Key： IMGXZFIBPIOXKW-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(N1CCC(CC1)N1CCC(CC1)OC1C=CC(C(F)(F)F)=CN=1)(=O)=O

Computed Properties

• Exact Mass: 511.21164755g/mol
• Monoisotopic Mass: 511.21164755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 71.1Ų

Additional information on 4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}-1'-(2,4,6-trimethylbenzenesulfonyl)-1,4'-bipiperidine

Recent Advances in the Study of 4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}-1'-(2,4,6-trimethylbenzenesulfonyl)-1,4'-bipiperidine (CAS: 2097932-70-0)

The compound 4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}-1'-(2,4,6-trimethylbenzenesulfonyl)-1,4'-bipiperidine (CAS: 2097932-70-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of this compound, which include a trifluoromethylpyridine moiety and a bipiperidine core. These structural elements contribute to its high binding affinity for specific biological targets, particularly in the central nervous system (CNS). Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding mechanisms, revealing interactions with key receptors such as the serotonin and dopamine transporters.

In vitro and in vivo studies have demonstrated promising results for this compound in the treatment of neuropsychiatric disorders, including depression and anxiety. Preclinical trials have shown that it exhibits high selectivity and minimal off-target effects, making it a potential candidate for further drug development. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been extensively characterized, supporting its suitability for oral administration.

One of the most significant breakthroughs in recent research is the identification of this compound's role in modulating neuroinflammation. Studies have indicated that it can attenuate inflammatory responses in microglial cells, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings are supported by robust data from animal models, where the compound demonstrated neuroprotective effects and improved cognitive function.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as scalability of synthesis, long-term safety, and potential drug-drug interactions need to be addressed. Ongoing research is focused on optimizing the synthetic route to improve yield and purity, as well as conducting comprehensive toxicology studies to ensure its safety profile.

In conclusion, 4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}-1'-(2,4,6-trimethylbenzenesulfonyl)-1,4'-bipiperidine (CAS: 2097932-70-0) represents a promising therapeutic agent with diverse applications in CNS disorders and neuroinflammation. Continued research and development efforts are essential to fully realize its potential and bring it closer to clinical use. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its therapeutic benefits.